Cas no 1366250-45-4 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chlorothiophen-2-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chlorothiophen-2-yl)propanoic acid
• CAS No: 1366250-45-4
• MF: C₁₂H₁₆ClNO₄S
• MW: 305.77774143219
• CID: 5844305
• PubChem ID: 79427623
• Update Time: 2025-11-01

(3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chlorothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chlorothiophen-2-yl)propanoic acid
• AKOS017981977
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-chlorothiophen-2-yl)propanoic acid
• 1366250-45-4
• EN300-1287856

• Inchi： 1S/C12H16ClNO4S/c1-12(2,3)18-11(17)14-8(5-10(15)16)9-4-7(13)6-19-9/h4,6,8H,5H2,1-3H3,(H,14,17)(H,15,16)/t8-/m0/s1
• InChI Key： RIKYZUQTAQPBPT-QMMMGPOBSA-N
• SMILES： ClC1=CSC(=C1)[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.0488569g/mol
• Monoisotopic Mass: 305.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 104Ų

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chlorothiophen-2-yl)propanoic acid

Compound Introduction: (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chlorothiophen-2-yl)propanoic acid (CAS No. 1366250-45-4)

Chemical entities play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chlorothiophen-2-yl)propanoic acid, with the CAS number 1366250-45-4, has garnered significant attention due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for further medicinal chemistry exploration.

The molecular structure of (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chlorothiophen-2-yl)propanoic acid incorporates several key functional groups that contribute to its reactivity and potential biological effects. The presence of a tert-butoxy carbonyl group suggests its utility as an intermediate in peptide synthesis or as a protecting group for amino functions. Additionally, the 4-chlorothiophen-2-yl moiety introduces a heterocyclic aromatic system, which is often associated with enhanced binding affinity to biological targets. The (3S) configuration indicates a specific stereochemical arrangement, which can critically influence the compound's pharmacokinetic and pharmacodynamic properties.

Recent research in the field of medicinal chemistry has highlighted the importance of chiral compounds in drug development. The enantiomeric purity of (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chlorothiophen-2-yl)propanoic acid is crucial, as different enantiomers can exhibit distinct biological activities. Studies have shown that stereoselective synthesis can lead to the development of more effective and safer therapeutic agents. The use of advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary-assisted reactions, has enabled the efficient preparation of enantiomerically pure compounds like this one.

The 4-chlorothiophen-2-yl group in the molecule is particularly noteworthy due to its potential interactions with biological targets. Thiophene derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The chlorine substituent further modulates the electronic properties of the thiophene ring, enhancing its reactivity and binding affinity. This structural feature makes (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chlorothiophen-2-yl)propanoic acid a promising candidate for further investigation in drug discovery programs.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). These interactions are essential for numerous cellular processes and are often implicated in various diseases. The unique structural features of (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chlorothiophen-2-yl)propanoic acid make it a potential lead compound for designing PPI inhibitors. Preliminary computational studies have suggested that this compound can effectively disrupt key protein-protein interactions involved in cancer progression and inflammatory diseases.

The synthesis of (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chlorothiophen-2-yl)propanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The tert-butoxy carbonyl group is typically introduced via solid-phase peptide synthesis (SPPS), which allows for efficient and scalable production. The 4-chlorothiophen-2-yl moiety can be incorporated through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to monitor reaction progress and confirm the identity and purity of the final product.

Once synthesized, (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chlorothiophen-2-yl)propanoic acid can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, cell-based assays, and animal models to assess its efficacy and safety profile. The results from these studies will provide valuable insights into its potential therapeutic applications and guide further optimization efforts.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The compound (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-chlorothiophen-2-yl)propanoic acid, with its unique structural features and promising biological activities, represents an exciting opportunity for innovation in drug discovery. Continued research in this area will contribute to our understanding of disease mechanisms and provide new therapeutic strategies for patients worldwide.